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Compound of Interest

Compound Name: 5-ethynyl-2-methoxybenzoic acid

CAS No.: 2648965-66-4

Cat. No.: B6173236

Get Quote

STOP AND READ: The presence of the 5-ethynyl group (a terminal alkyne) on the benzoic acid

scaffold elevates this compound from a standard organic acid to a potentially shock-sensitive

reactive hazard if mishandled.[1]

The Critical Risk: Terminal alkynes (

) react with heavy metals (specifically Copper, Silver, and Mercury) to form metal acetylides.[2]
These precipitates are highly unstable and can detonate upon shock or drying.

Immediate Operational Rules:

NO Metal Containers: Never dispose of this compound or its solutions in metal safety cans

or drums. Use High-Density Polyethylene (HDPE) or Glass only.[1]

Segregation is Absolute: Isolate this waste stream from all heavy metal salts (e.g., silver

nitrate, copper sulfate) and strong bases.

Acidic Classification: Despite the alkyne moiety, the carboxylic acid group dominates its

solubility and compatibility profile. It belongs in the Organic Acid waste stream, provided that
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stream is metal-free.

Hazard Characterization & Functional Group
Analysis
To dispose of 5-ethynyl-2-methoxybenzoic acid safely, we must deconstruct its reactivity

profile based on its functional groups.[1]

Functional Group Chemical Behavior Disposal Implication

Carboxylic Acid (-COOH)

Acidic (ngcontent-ng-

c2699131324="" _nghost-ng-

c2339441298="" class="inline

ng-star-inserted">

); Corrosive.[1]

Must be segregated from:

Cyanides, Sulfides, and Strong

Bases (exothermic

neutralization). Waste Stream:

Organic Acid.[3]

Terminal Alkyne (-C≡CH)
Weakly acidic proton;

Nucleophilic; Polymerizable.[1]

Must be segregated from: Cu,

Ag, Hg, and oxidizing agents.

Risk: Formation of explosive

acetylides.[2][4]

Methoxy Group (-OCH₃)
Electron-donating; Ether-like

stability.[1]

Generally stable; contributes to

organic combustibility during

incineration.

Expert Insight: While the methoxybenzoic acid core is stable, the ethynyl group introduces a

"hidden" hazard. Many lab accidents occur when researchers dump alkyne waste into a

general "Organic Waste" metal safety can that has degraded, exposing the liquid to rusty iron

or brass fittings. Always use plastic containers for this waste.

Pre-Disposal Stabilization & Segregation
Before moving waste to the central accumulation area, ensure the material is stable.

A. Solid Waste (Pure Compound)
Container: Original glass vial or a new HDPE wide-mouth jar.
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Labeling: Mark clearly as "Solid Organic Acid - Terminal Alkyne."

Precaution: Ensure the threads of the screw cap are clean. Friction on acetylide dust (if

contamination occurred) can trigger reaction.

B. Liquid Waste (Mother Liquors/Solutions)
Solvent Compatibility: Ensure the solvent (e.g., DMSO, Methanol, DCM) is compatible with

the HDPE container.

pH Check: If the solution was part of a reaction mixture, verify pH ngcontent-ng-

c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

. Basic conditions promote the deprotonation of the alkyne, accelerating acetylide formation
if metal ions are present. Keep the waste stream acidic or neutral.

Scavenging (Optional but Recommended): If the workflow involved metal catalysts (e.g.,

Sonogashira coupling with Pd/Cu), you MUST treat the waste with a metal scavenger (e.g.,

QuadraSil™ or thiourea) before combining it with the alkyne waste, or dispose of them as

separate streams.

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA standards (typically D001/D002/D003 depending

on solvent) and Prudent Practices in the Laboratory.

Step 1: Container Selection
Select: 4L or 10L HDPE Carboy (Jerrycan) or Amber Glass Winchester.

Inspect: Verify the container is clean and dry. Reject any container with visible metal residues

or rust inside.

Step 2: Waste Transfer
Place the waste container in a fume hood over a secondary containment tray.

Use a plastic funnel (polypropylene). Do not use metal funnels.
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Pour the 5-ethynyl-2-methoxybenzoic acid solution slowly.

Rinse the original vessel with a compatible solvent (e.g., Acetone or Ethanol) and add the

rinsate to the waste container.

Step 3: Labeling & Documentation
Chemical Name: Write out the full name. Do not use abbreviations like "EMBA."

Hazard Checkboxes: Check "Corrosive" (Acid) and "Flammable" (if in organic solvent).[1]

Special Warning: Add a custom sticker or write in bold marker: "CONTAINS TERMINAL

ALKYNE - NO METALS."

Step 4: Final Storage
Store in the Acid Cabinet or Flammables Cabinet (depending on solvent volume).

Do NOT store on the same shelf as metal salts (Copper Sulfate, Silver Nitrate).

Waste Stream Decision Logic (Visualization)
The following diagram illustrates the critical decision-making process for segregating this

specific compound to prevent acetylide explosions.
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Waste: 5-ethynyl-2-methoxybenzoic acid

Is the waste Solid or Liquid?

Solid Waste

Solid

Liquid Solution

Liquid

Disposal: Lab Pack
(Incineration)

Does solution contain
Cu, Ag, or Hg ions?

CRITICAL HAZARD:
Potential Explosive Acetylides

Yes (Metals Present)

Standard Liquid Stream

No (Pure/Organic Only)

PROTOCOL:
1. Add Metal Scavenger (Thiourea/Silica)

2. Filter solids separate from liquid

Metals Removed

Container Selection:
HDPE or Glass ONLY
(NO METAL CANS)

Disposal: Organic Acid Stream
(High BTU Incineration)

Click to download full resolution via product page

Figure 1: Segregation logic flow ensuring separation of terminal alkynes from heavy metals.[1]
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Incompatibility Matrix
Use this table to cross-reference other waste you might intend to add to the same container.

Chemical Class Compatibility Reason for Incompatibility

Heavy Metals (Cu, Ag, Hg) INCOMPATIBLE
Formation of shock-sensitive

metal acetylides.[1][2][4]

Strong Bases (NaOH, KOH) INCOMPATIBLE

Deprotonates alkyne/acid;

generates heat; increases

acetylide risk.

Oxidizers (

,

)

INCOMPATIBLE
Potential for violent oxidation

of the alkyne bond.

Cyanides / Sulfides INCOMPATIBLE

Acidic proton releases toxic

HCN or

gas.

Alcohols / Ketones COMPATIBLE

Safe for co-disposal in organic

streams (e.g., Methanol,

Acetone).

Emergency Contingencies
Spill Response:

Evacuate the immediate area if the spill is large (>500 mL) or involves heating.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Neutralization: Absorb the liquid with a non-combustible absorbent (Vermiculite or Clay). Do

not use paper towels if the solution is concentrated, as dried organic acids on paper can be

flammable.
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Clean-up: Scoop absorbed material into a plastic pail. Wash the surface with a dilute soap

solution. Do not use bleach (oxidizer incompatibility).

First Aid:

Eye Contact: Flush with water for 15 minutes.[5] The benzoic acid moiety is a severe eye

irritant.[5][6]

Skin Contact: Wash with soap and water.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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